An In-depth Technical Guide to the Chemical Properties of 9(Z),12(Z)-Linoleyl Acetate
An In-depth Technical Guide to the Chemical Properties of 9(Z),12(Z)-Linoleyl Acetate
For Researchers, Scientists, and Drug Development Professionals
Abstract
9(Z),12(Z)-Linoleyl acetate is the acetate ester of linoleyl alcohol, a derivative of the essential fatty acid, linoleic acid. This document provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and analysis, and insights into its recently discovered biological activities. Notably, it has been shown to modulate key inflammatory signaling pathways, suggesting its potential as a therapeutic agent. This guide is intended to be a valuable resource for researchers in medicinal chemistry, pharmacology, and drug development.
Chemical and Physical Properties
9(Z),12(Z)-Linoleyl acetate is a colorless liquid at room temperature.[1][2] Its key chemical and physical properties are summarized in the table below, providing a quick reference for laboratory use.
| Property | Value | Source(s) |
| Molecular Formula | C20H36O2 | [1][2][3] |
| Molecular Weight | 308.5 g/mol | [1][2][3] |
| CAS Number | 5999-95-1 | [1] |
| Appearance | Colorless Liquid | [1][2] |
| Boiling Point | 396 °C at 760 mmHg | [3] |
| Density | 0.882 g/cm³ | [3] |
| Refractive Index | 1.465 | [3] |
| Flash Point | 101.1 °C | [3] |
| Vapor Pressure | 1.76E-06 mmHg at 25°C | [3] |
| Purity | >99% | [1][2] |
| Storage | Freezer |
Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and analysis of 9(Z),12(Z)-linoleyl acetate.
Synthesis of 9(Z),12(Z)-Linoleyl Acetate via Esterification
This protocol describes the synthesis of 9(Z),12(Z)-linoleyl acetate from its corresponding alcohol, 9(Z),12(Z)-linoleyl alcohol, and acetyl chloride. The reaction is an exothermic esterification.
Materials:
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9(Z),12(Z)-Linoleyl alcohol
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Acetyl chloride
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Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)
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Triethylamine (or another suitable base)
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Saturated sodium bicarbonate solution
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Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate
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Round-bottom flask
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Magnetic stirrer and stir bar
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Reflux condenser
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Dropping funnel
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Separatory funnel
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Beakers and Erlenmeyer flasks
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Rotary evaporator
Procedure:
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Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 9(Z),12(Z)-linoleyl alcohol in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon). Add triethylamine to the solution. Cool the flask in an ice bath.
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Addition of Acetyl Chloride: Slowly add acetyl chloride dropwise to the stirred solution using a dropping funnel. The reaction is vigorous and produces hydrogen chloride gas, which is neutralized by the triethylamine.
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Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
-
Work-up: Once the reaction is complete, quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel.
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Extraction and Washing: Wash the organic layer sequentially with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by brine.
-
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude 9(Z),12(Z)-linoleyl acetate.
Purification by Silica Gel Column Chromatography
This protocol outlines the purification of the crude 9(Z),12(Z)-linoleyl acetate using silica gel column chromatography.
Materials:
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Crude 9(Z),12(Z)-linoleyl acetate
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Silica gel (230-400 mesh)
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n-Hexane (or petroleum ether)
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Ethyl acetate
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Glass chromatography column
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Collection tubes or flasks
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TLC plates and chamber
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UV lamp
Procedure:
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Column Packing: Prepare a slurry of silica gel in a low-polarity eluent (e.g., 5% ethyl acetate in n-hexane) and pour it into the chromatography column. Allow the silica gel to settle, ensuring an even and air-free packing. Add a layer of sand on top of the silica bed.
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Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully apply it to the top of the silica gel column.
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Elution: Begin elution with a low-polarity solvent system (e.g., 5-10% ethyl acetate in n-hexane). The polarity of the eluent can be gradually increased (gradient elution) to facilitate the separation of the product from any impurities.
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Fraction Collection and Analysis: Collect fractions and monitor the separation using TLC. Visualize the spots under a UV lamp.
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Product Isolation: Combine the fractions containing the pure 9(Z),12(Z)-linoleyl acetate and remove the solvent using a rotary evaporator to yield the purified product.
Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol provides a general method for the analysis of 9(Z),12(Z)-linoleyl acetate using GC-MS. The parameters may need to be optimized for specific instrumentation.
Instrumentation:
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Gas chromatograph coupled to a mass spectrometer (GC-MS)
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Capillary column suitable for fatty acid ester analysis (e.g., HP-5MS or equivalent)
GC Parameters (starting point):
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Injector Temperature: 250 °C
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Injection Mode: Splitless
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Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
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Oven Temperature Program:
-
Initial temperature: 120 °C, hold for 2 minutes
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Ramp to 200 °C at 10 °C/min
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Ramp to 280 °C at 5 °C/min, hold for 10 minutes
-
-
Transfer Line Temperature: 280 °C
MS Parameters:
-
Ionization Mode: Electron Ionization (EI) at 70 eV
-
Ion Source Temperature: 230 °C
-
Mass Range: m/z 40-500
-
Solvent Delay: 4-5 minutes
Procedure:
-
Sample Preparation: Prepare a dilute solution of the purified 9(Z),12(Z)-linoleyl acetate in a volatile organic solvent (e.g., n-hexane or ethyl acetate).
-
Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC-MS system.
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Data Acquisition and Analysis: Acquire the mass spectral data and analyze the resulting chromatogram and mass spectrum to confirm the identity and purity of the compound. The mass spectrum should be compared with a known standard or a library database for confirmation.
Biological Activity and Signaling Pathways
Recent studies have revealed that 9(Z),12(Z)-linoleyl acetate possesses significant biological activity, particularly in modulating inflammatory responses. It has been shown to alleviate hyperuricemia-induced erectile dysfunction in rats by inhibiting the NLRP3 inflammasome and suppressing the JAK2/STAT3 signaling pathway.
Inhibition of the NLRP3 Inflammasome Pathway
The NLRP3 inflammasome is a multi-protein complex that plays a crucial role in the innate immune response by activating inflammatory caspases and inducing the maturation of pro-inflammatory cytokines like IL-1β and IL-18. Linoleyl acetate has been found to inhibit the activation of the NLRP3 inflammasome.
Caption: Inhibition of the NLRP3 inflammasome pathway by 9(Z),12(Z)-linoleyl acetate.
Suppression of the JAK2/STAT3 Signaling Pathway
The Janus kinase (JAK) and signal transducer and activator of transcription (STAT) pathway is a critical signaling cascade that transmits information from extracellular chemical signals to the nucleus, leading to gene transcription and cellular responses such as inflammation and cell proliferation. Linoleyl acetate has been demonstrated to suppress the phosphorylation of JAK2 and STAT3, thereby inhibiting this pathway.
Caption: Suppression of the JAK2/STAT3 signaling pathway by 9(Z),12(Z)-linoleyl acetate.
Conclusion
9(Z),12(Z)-Linoleyl acetate is a fatty acid ester with well-defined chemical and physical properties. The experimental protocols provided in this guide offer a foundation for its synthesis, purification, and analysis in a laboratory setting. The recent elucidation of its inhibitory effects on the NLRP3 inflammasome and JAK2/STAT3 signaling pathways opens up new avenues for research into its potential therapeutic applications in inflammatory diseases. This technical guide serves as a comprehensive resource to facilitate further investigation into this promising compound.
